Cas no 2138116-10-4 (2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2138116-10-4
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6373289
• PubChem ID: 165492281
• Update Time: 2025-05-25

2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid
• 2138116-10-4
• 2-[(benzyloxy)carbamoyl]-5-(methoxymethyl)pyridine-3-carboxylic acid
• EN300-1145354

• Inchi： 1S/C16H16N2O5/c1-22-9-12-7-13(16(20)21)14(17-8-12)15(19)18-23-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3,(H,18,19)(H,20,21)
• InChI Key： IPGXHOYPIWLDKA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)NC(C1C(C(=O)O)=CC(=CN=1)COC)=O

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.8Ų

Additional information on 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid

2-(Benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

2-(Benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138116-10-4) is a complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid is defined by a pyridine ring substituted with three distinct groups: a benzyloxy carbamate at position 2, a methoxymethyl group at position 5, and a carboxylic acid moiety at position 3. This arrangement imparts the compound with unique electronic and steric properties, which are pivotal in determining its reactivity and bioavailability. The benzyloxy carbamate group contributes to the molecule's stability and solubility, while the methoxymethyl substituent enhances its ability to interact with biological systems.

Recent studies have highlighted the importance of pyridine derivatives in drug design, particularly in the development of kinase inhibitors and receptor modulators. The presence of the carboxylic acid group in this compound allows for easy functionalization, enabling researchers to explore its potential as a scaffold for novel therapeutic agents. Moreover, the benzyloxy carbamate moiety has been shown to exhibit anti-inflammatory and antioxidant properties, further underscoring its value in medicinal chemistry.

From a synthetic perspective, the preparation of 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Techniques such as nucleophilic substitution, condensation reactions, and catalytic hydrogenation are commonly employed to achieve the desired product. The use of advanced catalysts and green chemistry principles has also been explored to enhance the efficiency and sustainability of the synthesis process.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) makes it a promising candidate for treating conditions like hypertension and diabetes.

The application of computational tools such as molecular docking and quantum mechanics has provided deeper insights into the binding mechanisms of this compound with target proteins. These studies have revealed that the benzyloxy carbamate group plays a critical role in stabilizing interactions within the active site of enzymes. Furthermore, molecular dynamics simulations have shown that the compound exhibits excellent pharmacokinetic properties, including good absorption and low toxicity profiles.

Looking ahead, the development of 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid derivatives with enhanced potency and selectivity is expected to open new avenues in drug discovery. Researchers are also exploring its potential as a building block for constructing more complex molecules with tailored functionalities. The integration of artificial intelligence (AI) in chemical synthesis is anticipated to accelerate this process, enabling faster discovery of novel compounds with desired properties.

In conclusion, 2-(benzyloxy)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138116-10-4) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and computational modeling, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new facets of this compound's properties and applications, it is poised to make significant contributions to the advancement of science and technology.